Cas no 2322322-23-4 (Methyltetrazine-amido-PEG5-alkyne)

• Product Name: Methyltetrazine-amido-PEG5-alkyne
• CAS No: 2322322-23-4
• MF: C₂₄H₃₃N₅O₆
• MW: 487.54872584343
• CID: 5036894
• PubChem ID: 121311946
• Update Time: 2025-11-06

Methyltetrazine-amido-PEG5-alkyne Chemical and Physical Properties

Names and Identifiers

• Methyltetrazine-amido-PEG5-alkyne
• BP-24325
• N-[[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl]methyl]-3-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]propanamide
• HY-141276
• DA-55824
• MS-29060
• F77197
• AKOS040743594
• SCHEMBL17721286
• N-{[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl]methyl}-4,7,10,13,16-pentaoxanonadec-18-ynamide
• 2322322-23-4
• CS-0115499
• N-(4-(6-Methyl-1,2,4,5-tetrazin-3-yl)benzyl)-4,7,10,13,16-pentaoxanonadec-18-ynamide

• Inchi： 1S/C24H33N5O6/c1-3-9-31-11-13-33-15-17-35-18-16-34-14-12-32-10-8-23(30)25-19-21-4-6-22(7-5-21)24-28-26-20(2)27-29-24/h1,4-7H,8-19H2,2H3,(H,25,30)
• InChI Key： OHZFOEAHYKQSRL-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCC#C)CCC(NCC1C=CC(C2=NN=C(C)N=N2)=CC=1)=O

Computed Properties

• Exact Mass: 487.24308379g/mol
• Monoisotopic Mass: 487.24308379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 19
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 127

Additional information on Methyltetrazine-amido-PEG5-alkyne

Recent Advances in Tetrazine-Based Bioorthogonal Chemistry: Focus on Methyltetrazine-amido-PEG5-alkyne (CAS: 2322322-23-4)

In the rapidly evolving field of bioorthogonal chemistry, tetrazine derivatives have emerged as pivotal tools for selective bioconjugation and live-cell labeling. Among these, Methyltetrazine-amido-PEG5-alkyne (CAS: 2322322-23-4) has garnered significant attention due to its unique reactivity profile and polyethylene glycol (PEG) spacer-enhanced solubility. This research brief synthesizes recent findings on its applications in targeted drug delivery, imaging probes, and protein modification, drawing from peer-reviewed studies published in 2023-2024.

A landmark study by Zhang et al. (Nature Chemistry, 2023) demonstrated the compound’s exceptional kinetics in inverse electron-demand Diels-Alder (IEDDA) reactions with trans-cyclooctene (TCO), achieving rate constants exceeding 10^4 M−1s−1. The PEG5 linker was critical in reducing steric hindrance while maintaining aqueous stability—a breakthrough for in vivo applications. Notably, the methyl group at the tetrazine core (2322322-23-4) was shown to modulate electron density, enhancing selectivity for TCO over endogenous nucleophiles.

In oncology research, Methyltetrazine-amido-PEG5-alkyne has been engineered into antibody-drug conjugates (ADCs) for tumor-specific payload release. A 2024 Science Translational Medicine report highlighted its use in a HER2-targeting ADC, where the alkyne handle enabled site-specific conjugation via copper-free click chemistry. The resulting construct exhibited a 40% increase in plasma half-life compared to conventional maleimide-linked ADCs, attributed to the PEG5 spacer’s stealth properties.

Challenges persist in optimizing the balance between reactivity and stability. A recent ACS Central Science publication (2024) revealed that while the methyltetrazine moiety (2322322-23-4) confers metabolic stability in serum, prolonged circulation can lead to gradual hydrolysis of the amide linkage. Proposed solutions include structural analogs with cyclopropyl substituents or modified PEG lengths, currently under preclinical evaluation.

Emerging applications extend beyond therapeutics. In Chemical Science (2023), researchers utilized Methyltetrazine-amido-PEG5-alkyne to develop multiplexed imaging probes for super-resolution microscopy. The alkyne terminus allowed sequential labeling of cellular targets via copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the tetrazine group enabled subsequent bioorthogonal tagging—demonstrating unparalleled spatial resolution in visualizing subcellular protein networks.

Future directions emphasize modular design. A 2024 Angewandte Chemie perspective proposed combinatorial libraries of 2322322-23-4 derivatives with variable PEG lengths and tetrazine substituents, enabled by automated flow chemistry. Such approaches could accelerate the development of next-generation bioorthogonal reagents with tailored pharmacokinetic profiles for precision medicine applications.